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Compound of Interest

Compound Name: W-18-d4 (CRM)

Cat. No.: B1164550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
W-18 is a potent synthetic opioid that has gained significant attention in the fields of forensic

science, toxicology, and pharmacology. Accurate and reliable quantification of W-18 is crucial

for research and clinical applications. The use of a stable isotope-labeled internal standard,

such as W-18-d4, is the gold standard for quantitative analysis by mass spectrometry,

mitigating matrix effects and improving the accuracy and precision of results. This technical

guide provides an in-depth overview of W-18-d4 Certified Reference Material (CRM), its

supplier, technical specifications, and a detailed experimental protocol for its use in a validated

analytical method.

Supplier and Availability
W-18-d4 as a Certified Reference Material (CRM) is available from Cayman Chemical.

Product Name: W-18-d4 (CRM)

Item Number: 20366

Availability: In stock (as of the writing of this guide)

This CRM is intended for research and forensic applications. It is supplied as a solution in a

sealed ampule, ensuring its integrity and concentration.
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Technical Data
The technical specifications for W-18-d4 (CRM) are summarized in the table below. The data is

compiled from the supplier's Safety Data Sheet (SDS) and a representative Certificate of

Analysis (CoA) for a similar CRM from the same supplier. Note that the exact certified

concentration and uncertainty may vary between batches, and users should always refer to the

batch-specific CoA provided with the product.

Parameter Value Source

Chemical Name

N-(1-(2-phenylethyl-

d4)piperidin-4-ylidene)-4-

chlorobenzenesulfonamide

Supplier Information

Molecular Formula C₁₉H₁₆D₄ClN₃O₄S --INVALID-LINK--

Molecular Weight 425.9 g/mol --INVALID-LINK--

Formulation
A 100 µg/ml solution in

acetonitrile
--INVALID-LINK--

Purity ≥98% Supplier Information

Isotopic Enrichment ≥99% deuterated forms (d₁-d₄) Supplier Information

Storage -20°C Supplier Information

Shipping Dry Ice Supplier Information

Experimental Protocol: Quantification of W-18 in
Oral Fluid by LC-MS/MS
The following protocol is adapted from a validated method for the quantitative analysis of novel

synthetic opioids in oral fluid, utilizing W-18-d4 as an internal standard.

Materials and Reagents
W-18-d4 (CRM) (Cayman Chemical, Item No. 20366)

W-18 analytical standard
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Blank oral fluid

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Solid-phase extraction (SPE) cartridges

LC-MS/MS system (e.g., Triple Quadrupole)

Sample Preparation
Spiking: Spike 1 mL of blank oral fluid with the appropriate concentration of W-18 standard

and a fixed concentration of W-18-d4 internal standard (e.g., 10 ng/mL).

Extraction:

Condition the SPE cartridge with methanol followed by water.

Load the spiked oral fluid sample onto the SPE cartridge.

Wash the cartridge with water to remove interferences.

Elute the analytes with methanol.

Evaporation and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable volume of mobile phase (e.g., 100 µL of 50:50

acetonitrile:water with 0.1% formic acid).

LC-MS/MS Analysis
Liquid Chromatography (LC):
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Column: C18 analytical column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% formic acid in water

Mobile Phase B: 0.1% formic acid in acetonitrile

Gradient: A suitable gradient to achieve separation of W-18 from other matrix components.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Mass Spectrometry (MS/MS):

Ionization Mode: Positive Electrospray Ionization (ESI+)

Detection Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions:

W-18:Precursor ion (Q1) → Product ion (Q3)

W-18-d4:Precursor ion (Q1) → Product ion (Q3) (Note: The specific m/z values for the

precursor and product ions should be optimized on the instrument being used.)

Quantification
Construct a calibration curve by plotting the peak area ratio of W-18 to W-18-d4 against the

concentration of W-18.

Determine the concentration of W-18 in unknown samples by interpolating their peak area

ratios from the calibration curve.

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the analytical workflow for the quantification of

W-18 using W-18-d4 as an internal standard.
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Figure 1: Experimental workflow for W-18 quantification.

Stable Isotope Dilution Analysis (SIDA) Principle
The diagram below outlines the fundamental principle of Stable Isotope Dilution Analysis

(SIDA), which is the basis for using W-18-d4 as an internal standard.
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Figure 2: Principle of Stable Isotope Dilution Analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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